![molecular formula C20H13F3N2S B2553439 (2Z)-3-[2-(methylsulfanyl)quinolin-3-yl]-2-[3-(trifluoromethyl)phenyl]prop-2-enenitrile CAS No. 478065-08-6](/img/structure/B2553439.png)
(2Z)-3-[2-(methylsulfanyl)quinolin-3-yl]-2-[3-(trifluoromethyl)phenyl]prop-2-enenitrile
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Description
(2Z)-3-[2-(methylsulfanyl)quinolin-3-yl]-2-[3-(trifluoromethyl)phenyl]prop-2-enenitrile is a useful research compound. Its molecular formula is C20H13F3N2S and its molecular weight is 370.39. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Quinoline Derivatives : Quinoline derivatives, including those with methylsulfanyl and trifluoromethyl groups, are synthesized for their diverse biological activities. For instance, new 2-substituted 3-(trifluoromethyl)quinoxalines were obtained from 3-(trifluoromethyl)quinoxalin-2(1H)-one, showcasing the versatility of quinoline derivatives in synthesizing compounds with potential therapeutic applications (Didenko et al., 2015).
Reactivity Studies : The reactivity of quinoline derivatives towards various nucleophiles under different conditions has been explored, highlighting their utility in organic synthesis. For example, reactions of 2-chloro-4-methylquinolines with sulfur nucleophiles have led to the synthesis of new quinoline derivatives with diverse functionalities and potential biological activities (Aleksanyan & Hambardzumyan, 2014).
Biological Applications
Anticancer Activity : Quinoline derivatives have been evaluated for their anticancer properties. Some compounds showed potent activity against cancer cell lines, indicating the therapeutic potential of quinoline-based structures in cancer treatment. For example, certain 3-phenylquinolinylchalcone derivatives were synthesized and evaluated for their antiproliferative activities against non-small cell lung cancers and breast cancers, identifying potential lead compounds for further development (Tseng et al., 2013).
Antimicrobial and Antimalarial Agents : New quinoline-based 1,2,3-triazoles were designed, synthesized, and evaluated for their antimicrobial and antimalarial activities. This highlights the potential use of quinoline derivatives in developing new treatments for infectious diseases (Parthasaradhi et al., 2015).
Material Science Applications
- Catalysis : Quinoline derivatives are also significant in material science, particularly in catalysis. For instance, nanocrystalline titania-based sulfonic acid catalysts were used for the synthesis of quinolinyl pyran derivatives, demonstrating the utility of quinoline structures in green chemistry and catalysis (Murugesan et al., 2016).
properties
IUPAC Name |
(Z)-3-(2-methylsulfanylquinolin-3-yl)-2-[3-(trifluoromethyl)phenyl]prop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13F3N2S/c1-26-19-15(9-14-5-2-3-8-18(14)25-19)10-16(12-24)13-6-4-7-17(11-13)20(21,22)23/h2-11H,1H3/b16-10+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXXHHPSXZPPAPW-MHWRWJLKSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC2=CC=CC=C2C=C1C=C(C#N)C3=CC(=CC=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CSC1=NC2=CC=CC=C2C=C1/C=C(\C#N)/C3=CC(=CC=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13F3N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.